Cas no 68684-55-9 (Cocarboxylase tetrahydrate)

• Product Name: Cocarboxylase tetrahydrate
• CAS No: 68684-55-9
• MF: C₁₂H₂₆N₄O₁₁P₂S
• MW: 496.367563724518
• CID: 58844
• PubChem ID: 45358321
• Update Time: 2025-11-05

Cocarboxylase tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Cocarboxylase tetrahydrate
• 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(4,6,6-trihydroxy-3,5-dioxa-4,6-diphosphahex-1-yl)thiazolium P,P'-dioxide tetrahydrate
• COCABOXYLASETETRAHYDRATE
• Cocarboxylasetetrahydrate(thiaminediphosphoricacidestertetrahydrate)
• Thiamine diphosphoric acid ester
• [2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethoxy-hydroxyphosphoryl] hydrogen phosphate;tetrahydrate
• 68684-55-9
• Thiamine diphosphate free ester tetrahydrate [MI]
• 749XRF8JS6
• 3-((4-amino-2-methylpyrimidin-5-yl)methyl)-5-(2-((hydrogen phosphonatooxy)(hydroxy)phosphoryloxy)ethyl)-4-methylthiazol-3-ium tetrahydrate
• Thiamine diphosphate free ester tetrahydrate
• Cocarboxylase- Tetrahydrat
• Thiazolium, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(4,6,6-trihydroxy-4,6-dioxido-3,5-dioxa-4,6-diphosphahex-1-yl)-, inner salt, tetrahydrate
• Thiazolium, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(4,6,6-trihydroxy-4,6-dioxido-3,5-dioxa-4,6-diphosphahex-1-yl)-, inner salt, hydrate (1:4)
• MFCD00150680
• TRIMETHYLAMMONIUMFORMIATE
• BCP14856
• AKOS015896586
• UNII-749XRF8JS6
• Cocarboxylase tetrahydrate [WHO-DD]
• Thiazolium, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(4,6,6-trihydroxy-3,5-dioxa-4,6-diphosphahex-1-yl)-, inner salt, P,P'-dioxide, tetrahydrate
• G82938

• Inchi： 1S/C12H18N4O7P2S.4H2O/c1-8-11(3-4-22-25(20,21)23-24(17,18)19)26-7-16(8)6-10-5-14-9(2)15-12(10)13;;;;/h5,7H,3-4,6H2,1-2H3,(H4-,13,14,15,17,18,19,20,21);4*1H2
• InChI Key： KLOLNRGPRQYTIW-UHFFFAOYSA-N
• SMILES： S1C=[N+](CC2=CN=C(C)N=C2N)C(C)=C1CCOP(=O)(O)OP(=O)([O-])O.O.O.O.O

Computed Properties

• Exact Mass: 496.07900
• Monoisotopic Mass: 496.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 565
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 204A^2

Experimental Properties

• Melting Point: >170°C (dec.)
• Solubility: Water (Slightly)
• PSA: 256.58000
• LogP: 1.60390

Cocarboxylase tetrahydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Thiamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Thiamines

Additional information on Cocarboxylase tetrahydrate

Comprehensive Overview of Cocarboxylase Tetrahydrate (CAS No. 68684-55-9): Properties, Applications, and Research Insights

Cocarboxylase tetrahydrate, chemically identified by its CAS number 68684-55-9, is a vital coenzyme derivative of thiamine (vitamin B1). This compound plays a pivotal role in cellular metabolism, particularly in carbohydrate metabolism and energy production. Its molecular formula, C₁₂H₂₂ClN₄O₇P₂S·4H₂O, reflects its hydrated structure, which enhances stability for pharmaceutical and research applications. As a thiamine pyrophosphate (TPP) analog, it is widely utilized in biochemical assays, nutraceuticals, and clinical therapies targeting metabolic disorders.

Recent studies highlight the growing interest in cocarboxylase tetrahydrate for its potential in mitochondrial support and neuroprotective effects. Researchers are investigating its role in age-related cognitive decline and metabolic syndrome, aligning with current health trends focused on longevity and holistic wellness. Users frequently search for terms like "cocarboxylase benefits", "TPP coenzyme function", and "68684-55-9 solubility", underscoring the demand for detailed technical data and practical applications.

From a biochemical perspective, CAS 68684-55-9 acts as a cofactor for enzymes such as pyruvate dehydrogenase and α-ketoglutarate dehydrogenase, critical for the Krebs cycle. This mechanism has spurred interest in its use for sports nutrition and energy-boosting supplements, addressing queries like "cocarboxylase for athletic performance". Its hydrous form ensures better solubility in aqueous solutions, making it suitable for intravenous formulations in medical settings.

In the pharmaceutical industry, cocarboxylase tetrahydrate is often referenced alongside "vitamin B1 derivatives" and "enzyme cofactors". Analytical techniques such as HPLC and NMR are employed to verify its purity, a topic frequently searched by quality control professionals. Regulatory compliance, including USP/EP standards, further emphasizes its relevance in GMP manufacturing processes.

Emerging applications include its exploration in personalized medicine and gut microbiome modulation, reflecting broader trends in precision health. The compound’s stability under controlled conditions (e.g., pH 5–7, inert atmospheres) is crucial for storage, a practical concern for laboratories and manufacturers. Searches for "68684-55-9 shelf life" and "cocarboxylase storage guidelines" highlight these operational considerations.

To summarize, cocarboxylase tetrahydrate (CAS 68684-55-9) bridges fundamental biochemistry and cutting-edge health innovations. Its dual role as a metabolic enhancer and therapeutic agent positions it as a compound of enduring scientific and commercial interest, responsive to both academic inquiry and industrial demand.